Cas no 67490-10-2 (2-Oxepincarboxylic acid, methyl ester (9CI);)
67490-10-2 structure
Product Name:2-Oxepincarboxylic acid, methyl ester (9CI);
CAS No:67490-10-2
MF:C8H8O3
MW:152.147322654724
CID:966123
PubChem ID:45090123
Update Time:2025-04-19
2-Oxepincarboxylic acid, methyl ester (9CI); Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxepincarboxylicacid,methylester(9CI)
- methyl oxepine-2-carboxylate
- DTXSID30666577
- CHEBI:210763
- 67490-10-2
- 2-carbomethoxyoxepin
- 2-Oxepincarboxylic acid, methyl ester (9CI);
-
- Inchi: 1S/C8H8O3/c1-10-8(9)7-5-3-2-4-6-11-7/h2-6H,1H3
- InChI Key: LGWGHIVCHVTBRS-UHFFFAOYSA-N
- SMILES: O1C=CC=CC=C1C(=O)OC
Computed Properties
- Exact Mass: 152.047
- Monoisotopic Mass: 152.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 1.8
2-Oxepincarboxylic acid, methyl ester (9CI); Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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